Cas no 1804877-18-6 (2-Fluoro-5-hydroxyisonicotinonitrile)

• Product Name: 2-Fluoro-5-hydroxyisonicotinonitrile
• CAS No: 1804877-18-6
• MF: C₆H₃FN₂O
• MW: 138.099224328995
• CID: 4903643
• Update Time: 2025-07-23

2-Fluoro-5-hydroxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxyisonicotinonitrile

• Inchi： 1S/C6H3FN2O/c7-6-1-4(2-8)5(10)3-9-6/h1,3,10H
• InChI Key： VEKFWLWHFGFOIL-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 2-Fluoro-5-hydroxyisonicotinonitrile

Introduction to 2-Fluoro-5-hydroxyisonicotinonitrile (CAS No. 1804877-18-6)

2-Fluoro-5-hydroxyisonicotinonitrile, identified by its CAS number 1804877-18-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic organic molecules, specifically featuring an isonicotinonitrile backbone with fluorine and hydroxyl substituents. The unique structural attributes of 2-Fluoro-5-hydroxyisonicotinonitrile make it a valuable scaffold for the development of novel therapeutic agents.

The presence of a fluorine atom at the 2-position and a hydroxyl group at the 5-position introduces distinct electronic and steric properties to the molecule. These modifications can influence its binding affinity, metabolic stability, and overall pharmacological activity. In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced bioavailability and resistance to enzymatic degradation, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Fluoro-5-hydroxyisonicotinonitrile and biological targets. Studies have demonstrated that this compound can interact with various enzymes and receptors, making it a promising candidate for the development of drugs targeting inflammatory diseases, infectious disorders, and even certain types of cancer.

In particular, the fluorine substituent has been shown to enhance the binding affinity of small molecules to their targets by increasing lipophilicity and reducing rotation around the carbon-fluorine bond. This property is particularly advantageous in designing drugs that require precise interactions with biological macromolecules. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, further modulating the pharmacokinetic profile of the compound.

The synthesis of 2-Fluoro-5-hydroxyisonicotinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthetic route. These techniques not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

The pharmaceutical industry has shown considerable interest in exploring derivatives of 2-Fluoro-5-hydroxyisonicotinonitrile due to its versatile structural framework. Researchers have synthesized various analogs by modifying different functional groups or introducing additional substituents. These derivatives have been evaluated for their biological activity in vitro and in vivo, revealing potential therapeutic applications.

Ongoing clinical trials are investigating the efficacy of compounds derived from 2-Fluoro-5-hydroxyisonicotinonitrile in treating chronic inflammatory conditions. Preliminary results suggest that these derivatives exhibit significant anti-inflammatory properties without causing severe side effects. This aligns with the broader goal of developing safer and more effective treatments for diseases that currently lack optimal therapeutic options.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique properties of fluorine atoms make them indispensable in designing drugs with improved pharmacokinetic profiles. For instance, fluoro-substituted molecules often exhibit longer half-lives and better tissue penetration, which are critical factors for drug efficacy. 2-Fluoro-5-hydroxyisonicotinonitrile, with its strategic placement of fluorine and hydroxyl groups, exemplifies how structural modifications can lead to enhanced drug-like properties.

In conclusion, 2-Fluoro-5-hydroxyisonicotinonitrile (CAS No. 1804877-18-6) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer a rich foundation for designing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.